N-(3-acetyl-10-methyl-6-{[2-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide

• IUPAC Name: N-[4-acetyl-5'-methyl-2'-oxo-1'-[(2-propan-2-yloxyphenyl)methyl]spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C24H26N4O4S/c1-14(2)32-21-9-7-6-8-18(21)13-27-20-11-10-15(3)12-19(20)24(22(27)31)28(17(5)30)26-23(33-24)25-16(4)29/h6-12,14H,13H2,1-5H3,(H,25,26,29)
• InChI Key: FNTVELRZSYSIAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(N=C(S3)NC(=O)C)C(=O)C)CC4=CC=CC=C4OC(C)C
• Molecular Formula: C24H26N4O4S
• Molecular Weight: 466.6 g/mol

Description

N-(3-acetyl-10-methyl-6-{[2-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide is a useful research compound. Its molecular formula is C24H26N4O4S and its molecular weight is 466.56. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetyl-10-methyl-6-{[2-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetyl-10-methyl-6-{[2-(methylethoxy)phenyl]methyl}-7-oxospiro[1,3,4-thia diazoline-2,3'-indoline]-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research and Therapeutic Potential

Compounds with structural motifs similar to the specified chemical, such as 1,3,4-thiadiazoline derivatives, have been the subject of extensive pharmacological research. These studies have focused on various biological activities, including but not limited to antimicrobial, anti-inflammatory, and antitumor effects. For example, 1,3,4-thiadiazole derivatives are known for their wide range of pharmacological activities, possibly attributed to the toxophoric N2C2S moiety, which includes anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral activities (Mishra et al., 2015). Additionally, the modification of heterocyclic systems with triazole and thiadiazole fragments has shown promising results in bioorganic and medicinal chemistry, particularly in the development of analgesic and anti-inflammatory agents (Koval et al., 2022).

Antimicrobial and Antitumor Applications

The antimicrobial and antitumor potential of compounds containing 1,3,4-thiadiazole derivatives has been a particular focus, with research indicating that these compounds can serve as significant sources of new drug-like molecules with potential application in various diseases. The modification of these heterocyclic compounds has been aimed at enhancing their pharmacological profile and minimizing toxicity, thereby improving their therapeutic efficacy (Lelyukh, 2019).